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Compound of Interest

Compound Name: LysoFP-NH2

Cat. No.: B1675796

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon monoxide (CO), once known primarily for its toxicity, is now recognized as a crucial
endogenous signaling molecule involved in a variety of physiological and pathophysiological
processes. Produced endogenously by heme oxygenase (HO) enzymes, CO patrticipates in
vasodilation, neurotransmission, anti-inflammatory responses, and anti-apoptotic pathways.
The lysosome, a key cellular organelle for degradation and recycling, is increasingly
understood to be a central hub for metabolic signaling. The detection of CO specifically within
the lysosome is therefore of great interest for understanding its role in cellular homeostasis and
disease.

These application notes describe the experimental workflow for imaging lysosomal carbon
monoxide using LysoFP-NO2, a "turn-on" fluorescent probe. LysoFP-NO?2 itself is non-
fluorescent but reacts selectively with CO within the acidic environment of the lysosome to form
the highly fluorescent product, LysoFP-NH2. This transformation allows for the sensitive and
specific detection of lysosomal CO in living cells. The imaging of LysoFP-NH2 provides a
powerful tool for researchers and drug development professionals to investigate the roles of
lysosomal CO in various cellular contexts.
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LysoFP-NO2 is a cell-permeable probe that selectively accumulates in lysosomes. Upon
reaction with CO, the nitro group of LysoFP-NO?2 is reduced to an amine group, resulting in the
formation of the fluorescent LysoFP-NH2. This "turn-on" response provides a high signal-to-
noise ratio for imaging.

Property Value Reference
Probe Name LysoFP-NO2 [1][2]
Fluorescent Product LysoFP-NH2 [1112]
Target Analyte Carbon Monoxide (CO) [1]

Cellular Localization Lysosomes

Excitation Maximum (LysoFP-

~440 nm
NH2)
Emission Maximum (LysoFP-
~528 nm
NH2)
Fluorescence Increase (upon
) ) >75-fold
reaction with CO)
Recommended Cell Lines MCF7, HepG2, and others

Not cytotoxic to HepG2 cells
Cytotoxicity for up to five hours at a

concentration of 30 pM.

Experimental Workflow and Protocols

The following protocols provide a general guideline for using LysoFP-NO2 to image lysosomal
CO in live cells. Optimization may be required for different cell types and experimental
conditions.

Signaling Pathway of Lysosomal CO Detection
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Workflow for Lysosomal CO Detection using LysoFP-NO2

Live Cell

LysoFP-NO2 (non-fluorescent)

Reduction of -NO2 to -NH2

Reaction LysoFP-NH2 (fluorescent)

Lysosome (acidic pH)

Fluorescence Emission

Endogenous or
Exogenous CO

Fluorescence Signal
(Ex: 440 nm, Em: 528 nm)

Detection

Imaging and Analysis

Fluorescence Microscopy

Image Acquisition

Quantitative Analysis
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Potential Signaling Pathways of Lysosomal Carbon Monoxide

Lysosome Cytosol

Lysosomal CO }
____

Interaction Soluble Guanylyl Cyclase (sGC)

Modulation Modulation

Mitochondria

Modulation of production Activation

MAPK Pathway
(e.g., p38)

NF-kB Pathway Reactive Oxygen Species (ROS)

Protein Kinase G (PKG)

Phosphorylation of target proteins

Cellular Response

Vasodilation
nti-inflammation
Anti-apoptosis

Cell Proliferation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Lysosomal Carbon
Monoxide Imaging Using LysoFP-NO2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675796#experimental-workflow-for-lysofp-nh2-
imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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